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Compound of Interest

Compound Name: Socketol

CAS No.: 81340-57-0

Cat. No.: B1214978

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document outlines a comprehensive methodology for the preclinical and clinical

evaluation of the long-term effects of Socketol, a hypothetical tyrosine kinase inhibitor (TKI)

targeting the novel SKT1 kinase for oncological applications. The protocols described herein

provide a framework for assessing chronic toxicity, carcinogenicity, and potential for adverse

outcomes in a post-market setting, ensuring a thorough evaluation of Socketol's long-term

safety and efficacy profile.

Introduction
Socketol is an investigational, orally bioavailable, small molecule inhibitor of Socketol Kinase

1 (SKT1), a serine/threonine kinase implicated in aberrant cell proliferation and survival

pathways. While initial Phase I-III trials have demonstrated promising efficacy in specific cancer

patient populations, the long-term safety profile remains to be fully elucidated. Given that many

kinase inhibitors can have off-target effects or induce unforeseen toxicities with chronic

exposure, a robust, multi-faceted approach to studying the long-term effects of Socketol is
imperative.
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This methodology details the necessary preclinical chronic toxicology studies and a Phase IV

post-marketing surveillance plan designed to identify and characterize potential long-term risks,

including but not limited to cardiotoxicity, secondary malignancies, and the development of drug

resistance.

Preclinical Evaluation of Long-Term Effects
Long-duration preclinical studies are essential to identify potential target organ toxicities and

assess carcinogenic risk before widespread, long-term human exposure.[1] These studies are

typically conducted under Good Laboratory Practice (GLP) regulations to ensure data integrity.

[2]

In Vitro Protocols
Protocol 2.1.1: Chronic Cardiotoxicity Assessment in hiPSC-Cardiomyocytes

Objective: To evaluate the direct, long-term effects of Socketol on the electrophysiology and

viability of human cardiomyocytes. Human induced pluripotent stem cell-derived

cardiomyocytes (hiPSC-CMs) are used as they provide a biologically relevant model for

predicting cardiotoxicity.[3]

Methodology:

Cell Culture: Culture hiPSC-CMs as a synchronously beating monolayer.

Dosing: Treat cells continuously with Socketol at concentrations ranging from 0.1x to

100x the anticipated human plasma Cmax for a period of 14 days. Include a vehicle

control group.

Functional Assessment:

On days 1, 3, 7, and 14, perform microelectrode array (MEA) analysis to measure field

potential duration (FPD), an indicator of action potential duration.

Simultaneously, use kinetic fluorescence assays to monitor changes in intracellular

calcium oscillations.[3]
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Viability Assessment: On day 14, perform a high-content cytotoxicity screening assay

(e.g., using Calcein AM and Propidium Iodide) to quantify cell viability and apoptosis.[4]

Data Analysis: Analyze changes in FPD, calcium transient irregularities, and percent

viability compared to the vehicle control.

Protocol 2.1.2: Genotoxicity Assessment (In Vitro Micronucleus Assay)

Objective: To determine if Socketol has the potential to induce chromosomal damage.

Methodology:

Cell Line: Use a suitable mammalian cell line (e.g., CHO-K1, L5178Y).

Treatment: Expose cells to a minimum of three concentrations of Socketol, with and

without metabolic activation (S9 fraction), for a short duration (3-6 hours) followed by a

recovery period, and for a long duration (24 hours) without S9.

Harvesting: After the appropriate treatment and recovery times, harvest cells and treat with

a cytokinesis blocker (e.g., cytochalasin B) to accumulate binucleated cells.

Staining & Analysis: Stain cells with a DNA-specific dye (e.g., Giemsa or acridine orange)

and score the frequency of micronuclei in at least 2000 binucleated cells per

concentration.

Interpretation: A significant, dose-dependent increase in the frequency of micronucleated

cells indicates genotoxic potential.

In Vivo Protocols
Protocol 2.2.1: Combined Chronic Toxicology and Carcinogenicity Study in Rodents

Objective: To evaluate the systemic toxicity and carcinogenic potential of Socketol following

long-term daily administration in two rodent species, as recommended by ICH guidelines.[5]

[6][7]

Methodology:
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Species: Sprague-Dawley rats and CD-1 mice.

Group Size: 50 animals/sex/group for the main carcinogenicity study. Satellite groups of 15

animals/sex/group for toxicokinetics and interim assessments.[8]

Dose Selection: Three dose levels (Low, Mid, High) plus a vehicle control group. The high

dose should be selected based on data from 3-month toxicity studies, aiming for the

maximum tolerated dose (MTD) or a multiple of human exposure.[9]

Administration: Daily oral gavage for 24 months (rats) or 18 months (mice). The route

should mimic the intended clinical route.[10]

Monitoring:

Daily: Clinical observations for signs of toxicity.

Weekly: Detailed clinical examination, body weight, and food consumption

measurements.

At 3, 6, 12, and 18 months: Blood collection for hematology, clinical chemistry, and

toxicokinetic (TK) analysis. Ophthalmic examinations.

Pathology:

Interim Necropsy: A subset of animals (from satellite groups) may be euthanized at 12

months for early pathological assessment.

Terminal Necropsy: At the end of the study, all surviving animals are euthanized.

Conduct a full gross necropsy, collect organ weights, and preserve a comprehensive list

of tissues for histopathological examination.

Data Analysis: Analyze survival rates, clinical signs, body and organ weights, clinical

pathology, TK parameters, and the incidence and severity of neoplastic and non-

neoplastic lesions.

Clinical Long-Term Monitoring (Phase IV Study)
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Phase IV, or post-marketing surveillance, is crucial for monitoring the long-term safety and

effectiveness of a drug in a broad, real-world patient population.[11][12] This phase aims to

detect rare or delayed adverse effects not identified in earlier, more controlled trials.[13]

Study Title: A Prospective, Observational, Long-Term Cohort Study of Socketol in Patients

with SKT1-Positive Malignancies.

Objectives:

Primary: To evaluate the long-term safety profile of Socketol, specifically the incidence of

major adverse cardiovascular events (MACE), secondary malignancies, and serious

infections.

Secondary: To assess the long-term effectiveness (e.g., overall survival, progression-free

survival) and to characterize the emergence of drug resistance.

Study Design: A multi-center, prospective, observational cohort study. While observational

studies are common, randomized controlled trials may also be used in Phase IV.[12]

Patient Population: 2,000+ patients who have been prescribed Socketol as per the

approved indication. A large sample size is necessary to detect rare adverse events.[14]

Data Collection Protocol:

Enrollment: Patients are enrolled upon initiating Socketol therapy.

Baseline Assessment: Collect demographic data, disease characteristics, medical history,

concomitant medications, baseline ECG, and quality of life (QoL) scores.

Follow-up Schedule: Data is collected at 3 months, 6 months, 12 months, and annually

thereafter for up to 10 years.

Data Points:

Adverse Event (AE) and Serious Adverse Event (SAE) reporting.

Annual ECG and echocardiogram.
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Standard laboratory assessments (hematology, clinical chemistry).

Disease status and response assessments.

Updates to concomitant medications.

QoL questionnaires.

Endpoints:

Safety: Incidence rate of pre-specified AEs of special interest (e.g., cardiac failure, QTc

prolongation, secondary acute myeloid leukemia).

Effectiveness: 5- and 10-year overall survival rates. Median duration of response.

Resistance: Incidence of molecularly confirmed resistance mutations upon disease

progression.

Data Presentation
Quantitative data from the proposed studies should be summarized for clear interpretation and

comparison.

Table 1: Illustrative Summary of 2-Year Carcinogenicity Study in Rats
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Parameter
Vehicle
Control

Socketol (Low
Dose)

Socketol (Mid
Dose)

Socketol (High
Dose)

Mortality Rate

(Male)
18% 20% 25% 45%

Mortality Rate

(Female)
16% 18% 22% 41%

Mean Body

Weight Change

(Male)

+150g +145g +120g +90g

Key Non-

Neoplastic

Findings

Age-related

nephropathy

Age-related

nephropathy

Mild renal tubular

degeneration

Moderate renal

tubular

degeneration

Key Neoplastic

Findings (Male)

Pheochromocyto

ma: 5%

Pheochromocyto

ma: 6%

Pheochromocyto

ma: 8%

Renal tubule

adenoma: 12%

Key Neoplastic

Findings

(Female)

Mammary

fibroadenoma:

30%

Mammary

fibroadenoma:

32%

Mammary

fibroadenoma:

28%

Hepatocellular

carcinoma: 8%

Statistically

significant

difference from

control (p < 0.05)

Table 2: Illustrative Projected 5-Year Outcomes for Phase IV Clinical Study
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Outcome Socketol Cohort (N=2000)
Historical Control Cohort
(N=1000)

Major Adverse Cardiovascular

Events (MACE)
3.5% 1.8%

Incidence of QTc Prolongation

(>500ms)
2.1% 0.5%

Incidence of Secondary

Malignancies
1.2% 0.8%

5-Year Overall Survival 75% 60%

Disease Progression due to

Resistance
15% 25%

Visualizations: Pathways and Workflows
Signaling Pathway
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Caption: Hypothetical SKT1 signaling pathway and the inhibitory action of Socketol.
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Caption: Workflow for the preclinical chronic toxicology and carcinogenicity study.
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Patient Enrollment
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Caption: Workflow for the Phase IV prospective long-term clinical monitoring study.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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